Cas no 2826996-78-3 (HIV-1 inhibitor-8)

• Product Name: HIV-1 inhibitor-8
• CAS No: 2826996-78-3
• MF: C₂₅H₂₁N₅OS
• MW: 439.532143354416
• CID: 6788462
• PubChem ID: 162640857
• Update Time: 2025-05-21

HIV-1 inhibitor-8 Chemical and Physical Properties

Names and Identifiers

• CS-0200312
• HIV-1 inhibitor-8
• CHEMBL4848008
• G18354
• BDBM50574913
• MS-27894
• 2826996-78-3
• HY-132291

• Inchi： 1S/C25H21N5OS/c1-16-12-19(4-3-10-26)13-17(2)23(16)31-24-21-15-32-11-9-22(21)29-25(30-24)28-20-7-5-18(14-27)6-8-20/h3-8,12-13H,9,11,15H2,1-2H3,(H,28,29,30)/b4-3+
• InChI Key： GLFXFXOZHKJYEL-ONEGZZNKSA-N
• SMILES： S1CCC2C(=C(N=C(NC3C=CC(C#N)=CC=3)N=2)OC2C(C)=CC(/C=C/C#N)=CC=2C)C1

Computed Properties

• Exact Mass: 439.14668148g/mol
• Monoisotopic Mass: 439.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 120Ų

Additional information on HIV-1 inhibitor-8

Comprehensive Overview of HIV-1 inhibitor-8 (CAS No. 2826996-78-3): Mechanism, Applications, and Research Advances

The HIV-1 inhibitor-8 (CAS No. 2826996-78-3) is a promising small-molecule compound designed to target the Human Immunodeficiency Virus Type 1 (HIV-1). As the global scientific community continues to combat HIV/AIDS, the demand for novel antiretroviral agents with improved efficacy and reduced side effects has surged. This compound belongs to a class of HIV-1 protease inhibitors, which play a pivotal role in suppressing viral replication by interfering with the viral lifecycle. Its unique chemical structure and mechanism of action have garnered significant attention in both academic research and pharmaceutical development.

Recent studies highlight the growing interest in HIV-1 inhibitor-8 due to its potential to address drug-resistant HIV strains, a critical challenge in current treatment regimens. Researchers are particularly focused on its binding affinity to viral enzymes, which may offer advantages over existing therapies like Darunavir or Ritonavir. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, are under rigorous investigation to optimize its therapeutic potential. Additionally, its synergistic effects with other antiretroviral drugs are being explored to enhance combination therapies.

From an industry perspective, the development of HIV-1 inhibitor-8 aligns with the rising trend of precision medicine and targeted drug delivery. Pharmaceutical companies are investing heavily in structure-activity relationship (SAR) studies to refine its molecular design. The compound's synthetic pathway (CAS No. 2826996-78-3) has also been optimized for scalability, addressing one of the key bottlenecks in antiviral drug production. Furthermore, its potential application in long-acting injectable formulations could revolutionize HIV treatment adherence, a topic frequently searched by healthcare providers and patients alike.

Beyond its clinical applications, HIV-1 inhibitor-8 has become a subject of interest in computational drug discovery. Advanced techniques like molecular docking and machine learning-driven predictive modeling are being employed to uncover its full therapeutic spectrum. Public health discussions often link such innovations to broader themes like ending the HIV epidemic and achieving UNAIDS 95-95-95 targets. These connections underscore the compound's relevance in contemporary biomedical research and its potential to contribute to global health milestones.

In conclusion, HIV-1 inhibitor-8 (CAS No. 2826996-78-3) represents a cutting-edge advancement in antiviral therapeutics. Its development reflects the intersection of medicinal chemistry, virology, and patient-centric care, making it a focal point for researchers addressing unmet needs in HIV management. As preclinical and clinical trials progress, this compound may soon emerge as a cornerstone in the next generation of HIV treatment protocols.